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Compound of Interest

S-Isopropylisothiourea
Compound Name:

hydrobromide

Cat. No.: B1608640

Essential Safety and Handling Guide for S-
Isopropylisothiourea Hydrobromide

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with S-
Isopropylisothiourea hydrobromide. Adherence to these procedures is critical for ensuring a
safe laboratory environment.

Physicochemical and Safety Data

A summary of key quantitative data for S-lsopropylisothiourea hydrobromide is presented
below for quick reference.
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Property Value

Molecular Formula C4aH10N2S - HBr

Molecular Weight 199.1 g/mol

Appearance Crystalline solid

Purity >98%

Solubility DMF: >50 mg/ml, DMSO: >20 mg/ml, Ethanol:
>100 mg/ml, PBS (pH 7.2): >30 mg/ml[1]

Storage Temperature Room temperature[1]

Stability > 1 year[1]

Hazard Identification and Personal Protective
Equipment (PPE)

S-Isopropylisothiourea hydrobromide is a chemical that requires careful handling to prevent
potential exposure. While one safety data sheet (SDS) does not classify it as hazardous under
the 2012 OSHA Hazard Communication Standard, others indicate it may be harmful if
swallowed, inhaled, or absorbed through the skin, and can cause eye and skin irritation.[2][3]
Therefore, a cautious approach and the use of appropriate personal protective equipment are
essential.

Required Personal Protective Equipment:

o Eye and Face Protection: Always wear safety glasses with side shields or chemical splash
goggles that meet ANSI standard Z87.1-2003.[4] A face shield should be worn in addition to
goggles when there is a risk of splashing.[4]

o Skin Protection: Wear chemical-resistant gloves and a flame-resistant lab coat.[2][4] For
chemicals with unknown toxicity, it is recommended to wear a flexible laminate glove under a
pair of heavy-duty, chemically resistant outer gloves.[4]

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[2][3] If exposure limits are exceeded or irritation is
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experienced, NIOSH/MSHA-approved respiratory protection should be used.[2]

o Footwear: Closed-toe shoes are mandatory in the laboratory.[4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling S-Isopropylisothiourea hydrobromide is crucial for safety
and experimental integrity.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

» Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]
o Keep away from heat, sparks, and open flames.[2]

2. Handling and Use:

» All handling of S-Isopropylisothiourea hydrobromide should be conducted in a well-
ventilated chemical fume hood.[2]

o Ensure that an eyewash station and safety shower are readily accessible.[5]
» Avoid the formation of dust and aerosols.[3]
» Use non-sparking tools and explosion-proof equipment.[2][5]

¢ All equipment used when handling the product must be grounded to prevent static discharge.

[21[5]
¢ Do not eat, drink, or smoke in the work area.[2]
3. First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[2] If irritation persists, seek medical attention.[2]
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» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[2] If skin irritation persists, call a physician.[2]

 Ingestion: Rinse mouth with water and drink plenty of water.[2] Do not induce vomiting. Seek
medical attention if you feel unwell.

 Inhalation: Move the person to fresh air.[3] If not breathing, give artificial respiration. If
symptoms persist, call a physician.

Disposal Plan

Proper disposal of S-Isopropylisothiourea hydrobromide and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

e Chemical Waste: Collect all waste S-Isopropylisothiourea hydrobromide and solutions
containing it in a properly labeled, sealed container.

+ Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, pipette tips, and paper towels, should be considered contaminated and disposed
of as chemical waste.

» Disposal Method: Dispose of all waste in accordance with local, state, and federal
regulations. Do not allow the product to enter drains or surface water.[2][3] Contact your
institution's environmental health and safety (EHS) department for specific disposal
procedures.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling S-
Isopropylisothiourea hydrobromide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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